Cas no 102363-74-6 (Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI))

• Product Name: Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI)
• CAS No: 102363-74-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 125042
• PubChem ID: 45096357
• Update Time: 2025-04-18

Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI)
• 102363-74-6
• Cyclopropanecarboxylic acid,1-cyano-2-(1-methylethyl)-,methyl ester,cis-(9ci)
• Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI)

• Inchi： 1S/C9H13NO2/c1-6(2)7-4-9(7,5-10)8(11)12-3/h6-7H,4H2,1-3H3/t7-,9+/m1/s1
• InChI Key： FYWPCWIURWMMFL-APPZFPTMSA-N
• SMILES： O(C)C([C@]1(C#N)C[C@@H]1C(C)C)=O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09